molecular formula C17H19N3O3S B4622151 1-[(2,5-dimethyl-4-propoxyphenyl)sulfonyl]-1H-1,2,3-benzotriazole

1-[(2,5-dimethyl-4-propoxyphenyl)sulfonyl]-1H-1,2,3-benzotriazole

Cat. No.: B4622151
M. Wt: 345.4 g/mol
InChI Key: PUJBOHPWGTYXSW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-[(2,5-dimethyl-4-propoxyphenyl)sulfonyl]-1H-1,2,3-benzotriazole, commonly known as DBTDL, is a benzotriazole derivative that has gained significant attention in the scientific community due to its potential applications in various fields. DBTDL is a highly reactive compound that has been extensively studied for its ability to catalyze chemical reactions and its potential as a photostabilizer.

Scientific Research Applications

Crystal Engineering and Supramolecular Chemistry

One area of application involves the study of cocrystallization processes with N-donor type compounds, highlighting the compound's role in forming intricate hydrogen-bonding supramolecular architectures. For instance, benzotriazole derivatives have been utilized to crystallize with 5-sulfosalicylic acid, demonstrating the potential of such compounds in crystal engineering and host-guest chemistry. This research elucidates the influence of hydrogen-bonding synthons on crystal packing, showcasing the compound's utility in designing novel crystalline materials with specific properties (Wang et al., 2011).

Synthesis of Sulfamidotriazobenzenes

Another significant application is in the synthesis of sulfamidotriazobenzenes, demonstrating the compound's versatility in organic synthesis. The research indicates that easily accessible derivatives of benzotriazole react with secondary amines to afford sulfamidotriazobenzenes via substitution and ring-opening reactions. This process highlights the compound's role in the development of new synthetic methodologies that can lead to the production of a variety of chemical structures with potential applications in medicinal chemistry and materials science (Katritzky et al., 2007).

Development of Novel Compounds with Biological Activities

Research has also focused on the synthesis of novel derivatives with potential biological activities, such as inhibitors of vascular endothelial growth factor receptor (VEGFR-2), highlighting the therapeutic potential of benzotriazole sulfonamide derivatives. These compounds have been evaluated for their anticancer activity against various cancer cell lines, demonstrating the compound's applicability in the discovery of new anticancer agents. The most active derivatives were further investigated for their ability to inhibit VEGFR-2, showcasing the compound's relevance in the development of targeted cancer therapies (Ghorab et al., 2016).

Properties

IUPAC Name

1-(2,5-dimethyl-4-propoxyphenyl)sulfonylbenzotriazole
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H19N3O3S/c1-4-9-23-16-10-13(3)17(11-12(16)2)24(21,22)20-15-8-6-5-7-14(15)18-19-20/h5-8,10-11H,4,9H2,1-3H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PUJBOHPWGTYXSW-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCOC1=C(C=C(C(=C1)C)S(=O)(=O)N2C3=CC=CC=C3N=N2)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H19N3O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

345.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
1-[(2,5-dimethyl-4-propoxyphenyl)sulfonyl]-1H-1,2,3-benzotriazole
Reactant of Route 2
1-[(2,5-dimethyl-4-propoxyphenyl)sulfonyl]-1H-1,2,3-benzotriazole
Reactant of Route 3
1-[(2,5-dimethyl-4-propoxyphenyl)sulfonyl]-1H-1,2,3-benzotriazole
Reactant of Route 4
1-[(2,5-dimethyl-4-propoxyphenyl)sulfonyl]-1H-1,2,3-benzotriazole
Reactant of Route 5
1-[(2,5-dimethyl-4-propoxyphenyl)sulfonyl]-1H-1,2,3-benzotriazole
Reactant of Route 6
1-[(2,5-dimethyl-4-propoxyphenyl)sulfonyl]-1H-1,2,3-benzotriazole

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.